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Compound of Interest

Compound Name: 2-Hydroxy-5-methoxynicotinic acid

Cat. No.: B2420787 Get Quote

Disclaimer: Initial searches for "2-Hydroxy-5-methoxynicotinic acid" did not yield specific

results. The structural similarity in the name suggests a possible confusion with "2-Hydroxy-5-

methoxybenzoic acid," a compound for which extensive data is available. This guide will focus

on the latter, assuming it to be the compound of interest for researchers, scientists, and drug

development professionals.

Introduction
2-Hydroxy-5-methoxybenzoic acid, also known as 5-methoxysalicylic acid, is an aromatic

organic compound with a range of applications in chemical synthesis and potential biological

activities. It is a derivative of salicylic acid and an isomer of vanillic acid. This document

provides a comprehensive overview of its chemical identifiers, physical and chemical

properties, experimental protocols for its synthesis, and insights into its biological relevance,

particularly concerning related signaling pathways.

Chemical Identifiers and Properties
Accurate identification and characterization are crucial in scientific research. The following

tables summarize the key identifiers and physicochemical properties of 2-Hydroxy-5-

methoxybenzoic acid.

Table 1: Chemical Identifiers for 2-Hydroxy-5-methoxybenzoic Acid
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Identifier Type Identifier

CAS Number 2612-02-4[1][2]

EC Number 220-037-8[1]

PubChem CID 75787

ChemSpider ID 68296

InChI
InChI=1S/C8H8O4/c1-12-5-2-3-7(9)6(4-

5)8(10)11/h2-4,9H,1H3,(H,10,11)[1]

InChIKey IZZIWIAOVZOBLF-UHFFFAOYSA-N[1]

SMILES COC1=CC(=C(C=C1)O)C(=O)O

Synonyms
5-Methoxysalicylic acid, 6-Hydroxy-m-anisic

acid, 5-Methoxy-2-hydroxybenzoic acid[2]

Table 2: Physicochemical Properties of 2-Hydroxy-5-methoxybenzoic Acid

Property Value

Molecular Formula C8H8O4[1][2]

Molecular Weight 168.15 g/mol [1][2]

Appearance Powder[1]

Melting Point 141-143 °C[1]

Assay ≥98%[1]

Experimental Protocols
The synthesis of 2-Hydroxy-5-methoxybenzoic acid can be achieved through various methods.

Below is a generalized experimental protocol based on the carboxylation of p-methoxyphenol,

a common route for synthesizing salicylic acid derivatives.

This protocol describes the carboxylation of 4-methoxyphenol to yield 2-Hydroxy-5-

methoxybenzoic acid.
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Materials:

4-Methoxyphenol

Sodium hydroxide (NaOH)

Carbon dioxide (CO2) gas, high pressure

Sulfuric acid (H2SO4), concentrated

Water, deionized

Ethanol

Pressure reactor (autoclave)

Standard laboratory glassware

Magnetic stirrer and heating mantle

pH meter or pH paper

Filtration apparatus

Procedure:

Preparation of Sodium 4-Methoxyphenoxide:

In a round-bottom flask, dissolve a specific molar equivalent of sodium hydroxide in a

minimal amount of water.

To this solution, add one molar equivalent of 4-methoxyphenol.

Heat the mixture gently under vacuum to remove the water, resulting in the dry sodium salt

of 4-methoxyphenol.

Carboxylation Reaction:

Transfer the dried sodium 4-methoxyphenoxide to a high-pressure autoclave.
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Seal the reactor and introduce carbon dioxide gas at a high pressure (typically 5-100 atm).

Heat the reactor to a temperature range of 120-150 °C while stirring continuously.

Maintain these conditions for several hours to allow the carboxylation to proceed.

Work-up and Purification:

After cooling the reactor to room temperature, carefully release the pressure.

Dissolve the solid product in hot water.

Acidify the aqueous solution with concentrated sulfuric acid to a pH of approximately 2-3.

This will precipitate the 2-Hydroxy-5-methoxybenzoic acid.

Cool the mixture in an ice bath to maximize precipitation.

Collect the crude product by vacuum filtration and wash with cold water.

Recrystallize the crude product from an ethanol/water mixture to obtain pure 2-Hydroxy-5-

methoxybenzoic acid.

Characterization:

Dry the purified product under vacuum.

Determine the melting point and compare it with the literature value.

Confirm the structure using spectroscopic methods such as ¹H NMR, ¹³C NMR, and IR

spectroscopy.
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Synthesis Workflow

Start Materials:
4-Methoxyphenol
Sodium Hydroxide

Sodium 4-Methoxyphenoxide
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Dehydration Kolbe-Schmitt Reaction
(High Pressure CO2, Heat)

Carboxylation Acidification
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Protonation
Filtration and Washing

Isolation Recrystallization
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Purification
Pure 2-Hydroxy-5-methoxybenzoic Acid

Proposed Signaling Pathway for a Related Compound
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benzoic acid (HMBA)
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p38 MAPK
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 2-Hydroxy-5-
methoxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2420787#2-hydroxy-5-methoxynicotinic-acid-cas-
number-and-identifiers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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